Cas no 909245-93-8 (2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole)

• Product Name: 2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole
• CAS No: 909245-93-8
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• MDL: MFCD08443067
• CID: 3031837
• PubChem ID: 16769833
• Update Time: 2025-04-21

2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-金刚烷基)-5-(氯甲基)-1,3,4-恶二唑
• 2-(1-ADAMANTYL)-5-(CHLOROMETHYL)-1,3,4-OXADIAZOLE
• 2-(adamantan-1-yl)-5-(chloromethyl)-1,3,4-oxadiazole
• 1,3,4-oxadiazole, 2-(chloromethyl)-5-tricyclo[3.3.1.1(3,7)]dec-1-yl-
• 1,3,4-oxadiazole, 2-(chloromethyl)-5-tricyclo[3.3.1.1~3,7~]dec-1-yl-
• CPWRCOVGLFMNRD-UHFFFAOYSA-N
• LS-08518
• AKOS000125957
• ALBB-025367
• MFCD08443067
• 909245-93-8
• H35097
• 2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole

• MDL： MFCD08443067
• Inchi： 1S/C13H17ClN2O/c14-7-11-15-16-12(17-11)13-4-8-1-9(5-13)3-10(2-8)6-13/h8-10H,1-7H2
• InChI Key： CPWRCOVGLFMNRD-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C(C23CC4CC(CC(C4)C2)C3)O1

Computed Properties

• Exact Mass: 252.1029409Da
• Monoisotopic Mass: 252.1029409Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles